Cas no 740736-19-0 (1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-)

• Product Name: 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
• CAS No: 740736-19-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 560048
• PubChem ID: 45082686
• Update Time: 2025-04-19

1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
• 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (S)- (9CI)
• 1H-Pyrazole-1-propanoicacid,alpha-amino-,methylester,(S)-(9CI)
• methyl (2S)-2-amino-3-pyrazol-1-ylpropanoate
• SCHEMBL5225713
• 740736-19-0
• (S)-Methyl 2-amino-3-(1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C7H11N3O2/c1-12-7(11)6(8)5-10-4-2-3-9-10/h2-4,6H,5,8H2,1H3/t6-/m0/s1
• InChI Key： CBKIBRUHOBWZGS-LURJTMIESA-N
• SMILES： O(C)C([C@H](CN1C=CC=N1)N)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: -0.8